2-(Azetidin-3-yloxy)-5-fluoropyrimidine

• CAS No.: 950664-37-6
• Molecular Formula: C7H8FN3O
• Molecular Weight: 169.16 g/mol
• IUPAC Name: 2-(azetidin-3-yloxy)-5-fluoropyrimidine
• InChI: InChI=1S/C7H8FN3O/c8-5-1-10-7(11-2-5)12-6-3-9-4-6/h1-2,6,9H,3-4H2
• InChI Key: SSHMMHNISPXJLU-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)OC2=NC=C(C=N2)F

Description

2-(Azetidin-3-yloxy)-5-fluoropyrimidine (CAS: 950664-37-6) is a fluorinated heterocyclic compound featuring a pyrimidine core substituted with a fluorine atom at position 5 and an azetidin-3-yloxy group at position 2. This structure confers unique electronic and steric properties, making it a candidate for medicinal chemistry and biochemical applications. The azetidine ring introduces conformational rigidity, while the fluorine atom enhances metabolic stability and bioavailability through electronegative effects .

The compound is synthesized via nucleophilic substitution or coupling reactions, as inferred from analogous fluoropyrimidine syntheses. For instance, chlorination of intermediates (e.g., 2-(3-(chloromethyl)phenyl)-5-fluoropyrimidine) followed by cyclization with azetidine derivatives is a plausible route, mirroring methods used for tepotinib derivatives .

Comparison with Similar Compounds

Structural Analogs

The following table highlights key structural analogs of 2-(azetidin-3-yloxy)-5-fluoropyrimidine, focusing on substituent variations and their implications:

Compound Name	Substituents (Position)	Key Features	Biological Relevance
2-(Azetidin-3-yloxy)-5-fluoropyrimidine	-F (5), -azetidin-3-yloxy (2)	Enhanced metabolic stability; potential RNA/DNA interaction via fluorine	Anticancer, antiviral candidates (inferred)
2-(Azetidin-3-yloxy)-5-chloropyridine	-Cl (5), -azetidin-3-yloxy (2)	Increased lipophilicity; stronger halogen bonding	Antibacterial agents (hypothesized)
5-Fluorouracil (5-FU)	-F (5), -OH (2,4)	Thymidylate synthase inhibition; RNA misincorporation	Clinically used antineoplastic agent
5'-Deoxy-5-fluorouridine (5'-dFUrd)	-F (5), -deoxyribose (1')	Prodrug converted to 5-FU; reduced toxicity	Antitumor efficacy in preclinical models
2,3,5-Trifluoropyridine	-F (2,3,5)	High electronegativity; limited metabolic degradation	Building block for agrochemicals

Key Observations:

• Fluorine vs. Chlorine : The 5-fluoro substituent in the target compound reduces metabolic oxidation compared to 5-chloro analogs, which may improve pharmacokinetics .
• Azetidine vs.

Antineoplastic Potential

• 5-Fluoropyrimidines (e.g., 5-FU) : These inhibit thymidylate synthase (TS) and incorporate into RNA, disrupting replication. 2-(Azetidin-3-yloxy)-5-fluoropyrimidine may share similar mechanisms but with improved tissue penetration due to the azetidine group .
• Synergistic Effects: Fluoropyrimidines combined with agents like Fu-Zheng-Jie-Du (FZJD) ointment show enhanced anti-angiogenic effects by targeting TEMs (TIE2-expressing monocytes/macrophages). The azetidine-containing analog could similarly benefit from combination therapies .

RNA Interaction

Fluorinated pyrimidines (e.g., 5-fluorouridine) are used as NMR probes to study RNA structure. The rigidity of 2-(azetidin-3-yloxy)-5-fluoropyrimidine may enhance binding specificity to RNA motifs, though direct evidence is lacking .